5-Chloro-2-(methylthio)-1,3-benzoxazole
Overview
Description
5-Chloro-2-(methylthio)-1,3-benzoxazole is a chemical compound with the molecular formula C8H6ClNOS . It is related to 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, which has a molecular weight of 204.628 g/mol .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzoxazole ring substituted with a chlorine atom and a methylthio group . The related compound, 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, has a molecular formula of C6H5ClN2O2S .Mechanism of Action
The mechanism of action of 5-Chloro-2-(methylthio)-1,3-benzoxazole is not completely understood. However, it is believed that the methylthio substituent of this compound acts as a Lewis base, which can interact with Lewis acids to form complexes. These complexes can then undergo a variety of reactions, including nucleophilic addition, electrophilic substitution, and cyclization.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well studied. However, studies in animals suggest that this compound may have antineoplastic, anti-inflammatory, and anticonvulsant properties. In addition, this compound has been shown to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
5-Chloro-2-(methylthio)-1,3-benzoxazole has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, this compound can be used to synthesize a variety of compounds, including optical brighteners, dyes, and antioxidants. However, this compound also has some limitations for lab experiments. It is not very soluble in water, and it can be difficult to purify.
Future Directions
There are several potential future directions for research on 5-Chloro-2-(methylthio)-1,3-benzoxazole. These include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in the development of new materials. In addition, further research is needed to explore the potential therapeutic applications of this compound, such as its use as an antineoplastic, anti-inflammatory, and anticonvulsant agent. Finally, further research is needed to explore the potential of this compound as a starting material for the synthesis of other compounds.
Scientific Research Applications
5-Chloro-2-(methylthio)-1,3-benzoxazole has several potential applications in scientific research. It has been used to synthesize a variety of compounds, including optical brighteners, dyes, and antioxidants. It has also been used as a starting material for the synthesis of several pharmaceuticals, including antineoplastic drugs, anti-inflammatory agents, and anticonvulsants. In addition, this compound has been studied for its potential applications in the development of new materials, such as polymers and nanomaterials.
Safety and Hazards
The safety data sheet for the related compound, 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
5-chloro-2-methylsulfanyl-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNOS/c1-12-8-10-6-4-5(9)2-3-7(6)11-8/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDQGNGANBLTNFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(O1)C=CC(=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20214046 |
Source
|
| Record name | Benzoxazole, 5-chloro-2-methylthio- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20214046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
64037-25-8 |
Source
|
| Record name | Benzoxazole, 5-chloro-2-methylthio- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064037258 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 64037-25-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24976 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoxazole, 5-chloro-2-methylthio- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20214046 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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